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Abstract
Potassium nitrosodisulfonate, commonly known as Fremy's salt, is an inorganic compound

renowned for its nature as a stable and water-soluble free radical. This property makes it a

valuable tool in a variety of chemical and biological research applications. This technical guide

provides a comprehensive overview of potassium nitrosodisulfonate, detailing its synthesis,

physicochemical properties, and key applications, with a focus on its utility in Electron

Paramagnetic Resonance (EPR) spectroscopy, oxidative reactions for organic synthesis, and

the modification of biomolecules. Detailed experimental protocols for its synthesis and major

applications are provided, along with a compilation of its quantitative parameters. Safety and

handling considerations for this reactive species are also thoroughly addressed.

Introduction
Potassium nitrosodisulfonate, with the chemical formula K₂[ON(SO₃)₂], exists as a dimeric

solid but dissociates in aqueous solution to form the vibrant purple nitrosodisulfonate radical

anion, [ON(SO₃)₂]²⁻.[1] Discovered by Edmond Frémy in 1845, this paramagnetic species has

garnered significant interest due to its unusual stability for a free radical.[1] This stability,

attributed to the delocalization of the unpaired electron over the nitroso group and the two
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sulfonate groups, allows for its isolation and use as a reagent in a variety of chemical

transformations.

In the solid state, it is a yellow-brown crystalline powder and is diamagnetic, suggesting a

dimeric structure.[2] However, when dissolved in water or other polar solvents, it forms a bright

violet, paramagnetic solution containing the monomeric radical anion.[2] This distinct color

allows for easy visual monitoring of reactions.

The utility of Fremy's salt spans several scientific disciplines. In organic chemistry, it is a well-

established oxidizing agent, particularly for the conversion of phenols and anilines to quinones,

a reaction famously known as the Teuber reaction.[1][3] For researchers in the life sciences

and drug development, its properties as a stable radical make it an excellent standard for

Electron Paramagnetic Resonance (EPR) spectroscopy, aiding in the quantification and

characterization of other radical species.[1] Furthermore, its ability to selectively oxidize amino

acid residues, such as tyrosine, has led to its use in the cross-linking of peptides and proteins.

[4][5]

This guide aims to provide researchers, scientists, and drug development professionals with a

detailed technical resource on potassium nitrosodisulfonate, covering its fundamental

chemistry, practical applications, and the necessary protocols for its safe and effective use.

Physicochemical and Spectroscopic Properties
The unique characteristics of potassium nitrosodisulfonate stem from its stable free radical

nature in solution. A summary of its key physical, chemical, and spectroscopic properties is

presented below.

Physical and Chemical Properties
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Property Value Reference

Chemical Formula K₂[ON(SO₃)₂] [1]

Molar Mass 268.33 g/mol [1]

Appearance (Solid)
Yellowish-brown powder or

crystals
[1]

Appearance (Aqueous

Solution)
Bright violet [1]

Solubility Soluble in water [1]

Stability (Solid)

Can decompose

spontaneously, especially in

the presence of moisture or

impurities.[3]

Stability (Solution)

Most stable in weakly alkaline

solutions (pH ~9-10).

Decomposes rapidly in acidic

solutions and more slowly in

strongly alkaline solutions.[6]

Electron Paramagnetic Resonance (EPR) Data
Fremy's salt is widely used as a standard in EPR spectroscopy due to its simple and well-

defined spectrum. The spectrum is characterized by a triplet, arising from the hyperfine

coupling of the unpaired electron with the 14N nucleus (I=1).

Parameter Value Conditions Reference

g-value ~2.0055 Aqueous solution

Hyperfine Coupling

Constant (aN)
~13.0 G (1.3 mT) Aqueous solution [1]

Linewidth
Varies with solvent

and temperature
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Note: The exact g-value and hyperfine coupling constant can vary slightly depending on the

solvent and temperature.

Synthesis and Preparation
Fremy's salt can be synthesized in the laboratory through a two-step process involving the

formation of hydroxylamine-N,N-disulfonate followed by its oxidation. Several oxidizing agents

can be used, with potassium permanganate being a common choice.

Synthesis Workflow
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Step 1: Formation of Hydroxylamine-N,N-disulfonate

Step 2: Oxidation

Step 3: Precipitation and Isolation

Sodium Nitrite (NaNO₂)

Reaction at low temperature
(0-5 °C)

Sodium Bisulfite (NaHSO₃) Acetic Acid

Hydroxylamine-N,N-disulfonate
[HON(SO₃)₂]²⁻

Oxidation in
alkaline medium

Potassium Permanganate (KMnO₄) Ammonia (NH₃)

Nitrosodisulfonate Radical
[ON(SO₃)₂]²⁻

Precipitation

Potassium Chloride (KCl)

Potassium Nitrosodisulfonate
(Fremy's Salt)
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Phenol

Phenoxy Radical

H abstraction

[ON(SO₃)₂]²⁻

Quinone Intermediate

Radical Coupling

[ON(SO₃)₂]²⁻

Quinone

Elimination

Oxidation of Tyrosine

Cross-Linking Reaction

Tyrosine Residue

ortho-Quinone

Oxidation

Fremy's Salt

Covalent Cross-Link

Nucleophilic Attack

Lysine Residue
(or other nucleophile)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Frémy's salt - Wikipedia [en.wikipedia.org]

2. Utilizing Frémy's Salt to Increase the Mechanical Rigidity of Supramolecular Peptide-
Based Gel Networks - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Organic Syntheses Procedure [orgsyn.org]

4. pubs.acs.org [pubs.acs.org]

5. researchgate.net [researchgate.net]

6. chemistris.tripod.com [chemistris.tripod.com]

To cite this document: BenchChem. [Potassium Nitrosodisulfonate: A Stable Free Radical for
Research and Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143464#potassium-nitrosodisulfonate-as-a-stable-
free-radical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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